
Methyl 4-ethylbenzoate: A Comprehensive
Technical Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

experimental protocols for boiling point determination, and synthesis of Methyl 4-
ethylbenzoate. This document is intended to serve as a valuable resource for professionals in

research and development.

Physicochemical Data of Methyl 4-ethylbenzoate
The following table summarizes the key quantitative data for Methyl 4-ethylbenzoate,

facilitating easy reference and comparison.
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Property Value Unit Notes

Boiling Point 238.20[1] °C
at 760 mmHg

(estimated)

105-107 °C at 15 mmHg

Molecular Weight 164.20 g/mol

Density 1.025 g/cm³

Flash Point 103.20 °C (estimated)[1]

Water Solubility 233.3 mg/L at 25 °C (estimated)[1]

logP (o/w) 3.190 (estimated)[1]

Appearance
Colorless to pale

yellow liquid

Experimental Protocols
Accurate determination of the boiling point is crucial for the characterization and purification of

chemical compounds. Below are detailed methodologies for two common experimental

procedures.

Boiling Point Determination via the Capillary Method
(Micro Method)
This method is suitable for small sample volumes.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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Sample of Methyl 4-ethylbenzoate

Procedure:

A small amount of Methyl 4-ethylbenzoate is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer and placed in the Thiele tube containing

heating oil.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Boiling Point Determination via Distillation
This method is suitable for larger sample volumes and also serves as a purification technique.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips
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Sample of Methyl 4-ethylbenzoate

Procedure:

The distillation flask is charged with Methyl 4-ethylbenzoate and a few boiling chips to

ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The heating mantle is turned on, and the liquid is heated to its boiling point.

As the liquid boils, the vapor will rise, and upon reaching the condenser, it will cool and

liquefy, dripping into the receiving flask.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of the

substance. This temperature should remain constant throughout the distillation of the pure

compound.

Synthesis of Methyl 4-ethylbenzoate
Methyl 4-ethylbenzoate is synthesized via the Fischer esterification of 4-ethylbenzoic acid

with methanol, using a strong acid catalyst such as sulfuric acid. The reaction is reversible and

is driven to completion by using an excess of the alcohol or by removing water as it is formed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. methyl 4-ethyl benzoate, 7364-20-7 [thegoodscentscompany.com]

To cite this document: BenchChem. [Methyl 4-ethylbenzoate: A Comprehensive Technical
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265719#boiling-point-of-methyl-4-ethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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